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Compound of Interest

3,6-Dimethyl-1,4-dioxane-2,5-
Compound Name: ,
dione

Cat. No.: B1217422

For Researchers, Scientists, and Drug Development Professionals: A comprehensive
benchmarking of Polylactic Acid (PLA) properties against common petroleum-based plastics
such as Polyethylene Terephthalate (PET), Polypropylene (PP), and Polystyrene (PS).

This guide provides a detailed comparison of the mechanical, thermal, and barrier properties of
Polylactic Acid (PLA) and widely used petroleum-based plastics. The data presented is

supported by standardized experimental protocols to ensure objective and reliable
comparisons.

Data Presentation: A Side-by-Side Comparison

The following tables summarize the key performance indicators for PLA, PET, PP, and PS,
offering a clear and concise overview of their material properties.

Mechanical Properties
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ASTM
Property PLA PET PP PS
Standard

Tensile
Strength 38-70 48 - 72 20-40 30-50 D638
(MPa)
Tensile
Modulus 24-35 2.8-3.1 1.1-1.6 2.3-3.3 D638
(GPa)
Elongation at

2-6 50 - 150 100 - 600 1-4 D638
Break (%)
Flexural
Strength 50-110 55-90 30-55 60 - 100 D790
(MPa)
Flexural
Modulus 25-4.0 21-28 1.0-1.7 25-34 D790
(GPa)
Notched Izod

16 - 27 13-50 20-110 10 - 27 D256

Impact (J/m)

Note: The values presented are typical ranges and can vary based on the specific grade,

processing conditions, and additives.

Thermal Properties
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ASTM
Property PLA PET PP PS

Standard
Glass
Transition 55-65 67 - 81 -20-0 90 - 100 D3418 (DSC)
Temp. (°C)
Melting
Temperature 150 - 175 ~250 130- 171 Amorphous D3418 (DSC)
(°C)
Vicat
Softening 55 - 65 ~82 50 - 150 80 - 100 D1525
Temp. (°C)

Note: The values presented are typical ranges and can vary based on the specific grade,

processing conditions, and additives.

Barrier Properties

ASTM
Property PLA PET PP PS
Standard
Oxygen
Permeability
120 - 160 2-6 150 - 230 190 - 380 F1927
(cc:-mm/mz2-da
y-atm)
Water Vapor
Transmission
Rate 10-20 15-25 0.5-1.0 7-10 E96

(g-mm/m2.day

)

Note: Lower values indicate better barrier properties. The values presented are typical ranges

and can vary based on the specific grade, processing conditions, and additives.

Biodegradability
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A key differentiator for PLA is its biodegradability. Under industrial composting conditions, PLA
can break down into water, carbon dioxide, and biomass.[1] In contrast, petroleum-based
plastics like PET, PP, and PS are not biodegradable and can persist in the environment for
hundreds of years.[2][3]

Experimental Protocols: A Closer Look at the
Methods

The data presented in this guide is based on standardized testing methods developed by
ASTM International. These protocols ensure that the results are reproducible and comparable
across different materials and laboratories.

ASTM D638: Tensile Properties of Plastics

This test method is used to determine the force required to pull a specimen to its breaking point
and the extent to which the specimen stretches or elongates to that point.[2][4][5][6][7]

e Specimen Preparation: Test specimens are typically injection molded or machined into a
"dumbbell” or "dog-bone" shape with specified dimensions.[2][4]

e Procedure: The specimen is placed in the grips of a universal testing machine. A tensile load
is applied at a constant rate of crosshead movement until the specimen fractures.[5] The
force and elongation are continuously recorded.

o Key Properties Measured: Tensile strength, tensile modulus, and elongation at break.[7]

ASTM D790: Flexural Properties of Unreinforced and
Reinforced Plastics

This test method measures the force required to bend a beam under three-point loading
conditions. The data is often used to assess the stiffness of a material.[8][9][10][11][12]

e Specimen Preparation: Rectangular bar specimens of specified dimensions are used.[9][10]

e Procedure: The specimen is placed on two supports, and a load is applied to the center of
the specimen at a constant rate.[12] The load and deflection are recorded until the specimen
breaks or reaches a specified strain.
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o Key Properties Measured: Flexural strength and flexural modulus.[10]

ASTM D256: Determining the 1zod Pendulum Impact
Resistance of Plastics

This test is used to determine the impact resistance of a material by measuring the energy
absorbed by a notched specimen when it is struck by a swinging pendulum.[13][14][15][16][17]

e Specimen Preparation: A rectangular bar specimen is prepared with a V-shaped notch
machined into it.[17]

e Procedure: The specimen is clamped in a vertical position, and a pendulum is released from
a specified height, striking the notched side of the specimen.[16][17] The energy absorbed
by the specimen is calculated from the height to which the pendulum swings after breaking
the specimen.

» Key Property Measured: Notched Izod impact strength.[17]

ASTM D1525: Vicat Softening Temperature of Plastics

This test method determines the temperature at which a standard indenter penetrates 1 mm
into the surface of a plastic test specimen under a specified load and at a uniform rate of
temperature increase.[1][3][18][19][20]

e Specimen Preparation: Flat specimens with a minimum thickness and width are required.[3]

e Procedure: The specimen is placed on a support in a heating bath. A specified load is
applied to the specimen through a flat-ended needle. The temperature of the bath is raised at
a constant rate, and the temperature at which the needle penetrates 1 mm is recorded as the
Vicat softening temperature.[3][18]

o Key Property Measured: Vicat softening temperature.[20]

ASTM F1927: Determination of Oxygen Gas
Transmission Rate Through Barrier Materials
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This standard test method is used to measure the rate at which oxygen gas passes through a
plastic film or sheet at a specified temperature and relative humidity.[21][22][23][24][25]

e Specimen Preparation: A flat film or sheet of the material is required.

e Procedure: The specimen is mounted in a diffusion cell, creating a barrier between a
chamber containing oxygen and a chamber with a coulometric sensor that detects oxygen.
The rate at which oxygen permeates through the material is measured by the sensor.[21][24]

o Key Property Measured: Oxygen Transmission Rate (OTR).

Visualizing the Process

To further aid in the understanding of material selection and experimental workflows, the
following diagrams are provided.
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Material selection workflow based on key properties.
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Experimental workflow for Tensile Strength testing (ASTM D638).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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petroleum-based-plastics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com
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